molecular formula C8H7BrFNO B14822447 4-Bromo-5-cyclopropoxy-2-fluoropyridine

4-Bromo-5-cyclopropoxy-2-fluoropyridine

Cat. No.: B14822447
M. Wt: 232.05 g/mol
InChI Key: MYKARWZWEFVELL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-5-cyclopropoxy-2-fluoropyridine is a halogenated pyridine derivative featuring a bromine atom at position 4, a cyclopropoxy group at position 5, and a fluorine atom at position 2.

Properties

Molecular Formula

C8H7BrFNO

Molecular Weight

232.05 g/mol

IUPAC Name

4-bromo-5-cyclopropyloxy-2-fluoropyridine

InChI

InChI=1S/C8H7BrFNO/c9-6-3-8(10)11-4-7(6)12-5-1-2-5/h3-5H,1-2H2

InChI Key

MYKARWZWEFVELL-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CN=C(C=C2Br)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-5-cyclopropoxy-2-fluoropyridine typically involves multi-step reactions starting from commercially available precursors. One common method involves the bromination of 5-cyclopropoxy-2-fluoropyridine. The reaction conditions often include the use of brominating agents such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron(III) bromide (FeBr3) under controlled temperatures.

Industrial Production Methods

Industrial production of 4-Bromo-5-cyclopropoxy-2-fluoropyridine may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-5-cyclopropoxy-2-fluoropyridine can undergo various chemical reactions, including:

    Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

    Coupling Reactions: It can participate in Suzuki coupling reactions with boronic acids to form biaryl compounds.

    Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Common Reagents and Conditions

    Substitution: Reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) in solvents such as dimethyl sulfoxide (DMSO) are commonly used.

    Coupling: Palladium catalysts (e.g., Pd(PPh3)4) and bases like potassium carbonate (K2CO3) in solvents like tetrahydrofuran (THF) are typical.

    Oxidation/Reduction: Oxidizing agents like potassium permanganate (KMnO4) or reducing agents like lithium aluminum hydride (LiAlH4) are employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, Suzuki coupling with phenylboronic acid would yield 5-cyclopropoxy-2-fluoro-4-phenylpyridine.

Scientific Research Applications

4-Bromo-5-cyclopropoxy-2-fluoropyridine has several applications in scientific research:

    Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.

    Materials Science: The compound is explored for its potential in creating novel materials with unique electronic properties.

    Biological Studies: It serves as a probe in studying enzyme mechanisms and receptor-ligand interactions.

    Industrial Chemistry: Used in the development of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-5-cyclopropoxy-2-fluoropyridine depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The presence of the bromine, cyclopropoxy, and fluorine groups can influence the compound’s binding affinity and specificity through electronic and steric effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on substituent variations at positions 2, 4, and 5 of the pyridine ring. Below is a detailed analysis of key analogs, supported by data from synthetic, crystallographic, and safety studies.

Substituent Variations at Position 5

Compound Name CAS Number Substituent (Position 5) Similarity Score Key Properties/Findings
4-Bromo-5-chloro-2-methylpyridine 1211529-34-8 Chloro 0.88 Higher lipophilicity due to methyl group; used in cross-coupling reactions .
4-Bromo-5-chloropyridin-2-amine 1187449-01-9 Chloro 0.85 Amine group enhances hydrogen bonding; potential kinase inhibitor scaffold .
4-Bromo-3-chloro-5-fluoropyridine 1260843-59-1 Chloro 0.71 Fluorine at position 3 increases electronegativity, altering reactivity .

Substituent Variations at Position 2

Compound Name CAS Number Substituent (Position 2) Key Findings
4-Bromo-5-cyclopropoxy-2-fluoropyridine - Fluoro Fluorine enhances electron-withdrawing effects, stabilizing the ring for nucleophilic substitution.
5-Bromo-2-chloropyrimidin-4-amine 77476-95-0 Chloro (Pyrimidine ring) Pyrimidine analogs exhibit planar structures with N–H···N hydrogen bonding networks, enhancing crystallinity .
2-Bromo-5-fluoropyridine-4-boronic acid - Boronic acid Boronic acid enables Suzuki-Miyaura coupling; however, sensitivity to moisture limits applications .

Key Insight : Fluorine at position 2 improves electronic properties compared to bulkier groups (e.g., boronic acid), balancing reactivity and stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.